Cas no 42877-11-2 (5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene)

• Product name: 5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
• CAS No: 42877-11-2
• MF: C₉H₁₀NO₄Cl
• MW: 231.633
• MDL: MFCD25963416
• CID: 3371203
• PubChem ID: 11064282

5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 5-(CHLOROMETHYL)-1,2-DIMETHOXY-3-NITRO-
• 5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
• 42877-11-2
• DTXSID501253104
• EN300-1964537

• MDL： MFCD25963416
• Inchi： InChI=1S/C9H10ClNO4/c1-14-8-4-6(5-10)3-7(11(12)13)9(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： WFSXLEKNOFWVRE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.0298355Da
• Monoisotopic Mass: 231.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų
• XLogP3: 2.1